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Zimmer Biomet (ZBH), a global leader in musculoskeletal healthcare, boasts a robust team of

scientists, engineers, and researchers dedicated to advancing medical technology. While the

company's executive leadership guides the overall innovation strategy, a diverse group of

scientific professionals at various levels propels the development of cutting-edge orthopedic

solutions. This technical guide provides an in-depth look at some of the key scientific personnel

at Zimmer Biomet, their roles, and their contributions to the field.

Leadership in Science and Innovation
At the helm of Zimmer Biomet's research and development are seasoned executives who

oversee the company's strategic direction in innovation.
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Name Title
Key Responsibilities &
Contributions

Dr. Nitin Goyal
Chief Science, Technology and

Innovation Officer

Dr. Goyal is a pivotal figure in

driving Zimmer Biomet's global

innovation, medical education,

and clinical affairs. A practicing

orthopedic surgeon, he brings

a crucial clinical perspective to

the company's technological

advancements. His work is

central to the development of

new technologies and ensuring

their clinical relevance and

efficacy.

Jehanzeb Noor

Senior Vice President, Chief

Strategy, Innovation, and

Business Development Officer

Appointed in early 2025, Mr.

Noor is responsible for leading

strategy development,

overseeing mergers and

acquisitions, and identifying

growth opportunities.[1] His

role is critical in shaping the

company's innovation pipeline

through strategic partnerships

and acquisitions.[1]

Wilfred van Zuilen
Group President, Europe,

Middle East and Africa (EMEA)

In addition to his regional

responsibilities, Mr. van Zuilen

oversees select global

research and development

projects, highlighting the

international scope of Zimmer

Biomet's scientific endeavors.

[2]

Shaun Braun Senior Vice President, Chief

Information and Technology

Officer

Appointed in October 2024,

Mr. Braun leads the company's

digital and technology
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solutions.[2] He is responsible

for the strategy and innovation

of Zimmer Biomet's robotic

technologies and connected

digital health portfolio, which

are increasingly integral to

modern orthopedic care.[2]

Core Research and Development Teams
Beneath the executive leadership, a dedicated team of scientists and engineers forms the

backbone of Zimmer Biomet's innovation engine. The company's R&D team saw a 5% increase

to 2,100 employees, underscoring a strong commitment to research even amidst corporate

restructuring.[3] The main R&D facility is located in Warsaw, Indiana, with additional personnel

in the U.S., Canada, China, France, and Switzerland.[3]

Engineering and Product Development
The Engineering and Product Development teams are instrumental in translating scientific

concepts into tangible medical devices.
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Name Title Focus Area

Angelina Bachmann

Schönenberger
Senior Research Engineer I

Research and development of

new orthopedic technologies.

[4]

John Kyle Mueller Principal Research Engineer
Leading research initiatives

within the engineering team.[4]

Bob Montgomery
Principal II Development

Engineer

Advanced product

development and engineering.

[4]

Brian Byrd
Principal Development

Engineer

Design and development of

orthopedic implants and

instruments.[4]

Cory Trischler
Principal Development

Engineer

Focus on new product

innovation and development.

[4]

David Stafford
Principal Development

Engineer

Engineering and design of

medical devices.[4]

Dmitriy Doroshenko Principal Test Engineer

Ensuring the safety and

efficacy of new products

through rigorous testing.[5]

John Ezelle
Principal Architect For

Connected Health

Development of digital health

solutions and connected

devices.[5]

Biocompatibility and Materials Science
A crucial aspect of orthopedic innovation lies in the materials used for implants. Zimmer Biomet

has a dedicated focus on biocompatibility and advanced materials.
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Name Title Focus Area

Ras Viswanadha, Ph.D.

Principal Research Scientist

and Biocompatibility Subject

Matter Expert

Dr. Viswanadha leads projects

assessing the biocompatibility

of orthopedic medical devices,

focusing on the impact of

materials, processes, and

manufacturing changes.[6]

She represents Zimmer Biomet

on the ASTM subcommittee on

Biocompatibility and Biologics.

[6] Her doctoral work was in

Cell Biology, providing a deep

understanding of cellular

interactions with medical

materials.[6]

Innovation Through Collaboration and Clinical
Research
Zimmer Biomet actively collaborates with academic institutions and clinical partners to advance

research and validate new technologies. A notable partnership is the HSS/Zimmer Biomet (ZB)

Innovation Center for Artificial Intelligence in Robotic Joint Replacement, a three-year

agreement with the Hospital for Special Surgery.[7] This collaboration aims to develop AI-

powered decision support tools for robotic-assisted joint surgery.[7]

A team of HSS surgeons and Zimmer Biomet data scientists are working together to analyze

data and develop algorithms for the ROSA® Knee and ROSA® Hip systems.[7]

Clinical Study Workflow: mymobility® with Apple Watch
A significant clinical study conducted by Zimmer Biomet evaluated the impact of its

mymobility® remote care management platform with Apple Watch for patients undergoing knee

replacement.[8][9][10]
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Patient Enrollment & Randomization

Study Groups

Post-Operative Follow-up & Data Collection

Outcome Assessment

401-448 Patients for
Knee Arthroplasty Randomization

mymobility® with Apple Watch Group Assigned to intervention

Traditional Care (Control) Group

 Assigned to control

90-Day Follow-up 1-Year Follow-up

KOOS, JR Score

Physical Therapy Visits

ED/Urgent Care Visits

Readmissions

Click to download full resolution via product page

Caption: Workflow of the mymobility® with Apple Watch clinical study.

Study Design: A multicenter, prospective, randomized controlled trial.[8]

Participants: Between 401 and 448 patients undergoing total or partial knee arthroplasty.[9]

[10]

Intervention Group: Provided with the mymobility® smartphone app and an Apple Watch for

a remote care management program including exercises and educational materials.[9]

Control Group: Received traditional post-operative care, which could include physical

therapy as deemed necessary.[9]

Follow-up: Patients were evaluated at 90 days and one year post-surgery.[8][9]

Primary Outcomes Assessed:
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Knee Injury and Osteoarthritis Outcome Score, Joint Replacement (KOOS, JR).[8]

Number of post-operative physical therapy visits.[8]

Readmission rates.[8]

Emergency department or urgent care visits.[8]

Outcome Metric
mymobility® with
Apple Watch Group

Control Group p-value

Change in KOOS, JR

Score
31.5 ± 17.1 points 32.1 ± 17.4 points 0.51

Surgery-Related

ED/Urgent Care Visits
1.3% 5.4% 0.03

Readmission Rates 3.8% 2.1% 0.36

Required Post-

operative Physical

Therapy

60.6% Significantly higher <0.0001 (at 90 days)

Patented Innovations and Key Inventors
A review of Zimmer Biomet's recent patents reveals a focus on surgical robotics,

instrumentation, and implant design. The inventors listed on these patents are key scientific

contributors, driving the company's intellectual property.

Linear Electric Surgical Hammer Impact Tool (Patent #12390259): This invention points to

advancements in surgical instrumentation. Key inventors include Joshua Dittrich, Neil Singer,

Ken Pasch, Alexander Slocum, and Nitin Goyal.

Surgical Instruments including Marking Tools and Cut Guides (Patent #12408928): This

patent highlights innovations in tools that enhance surgical precision. The inventors are

Marika Mulqueen, Massoud Akbarshahi, and Maximilian Pentecost.

Movement Tracking (Patent #12354279): This technology is likely related to post-operative

patient monitoring and digital health solutions. The inventors include Matthew Vanderpool,
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John Lally, Ruvim Micsanschi, and Eric Cook.

Surgical Plate Fastener Cartridge (Patent #12440252): This invention focuses on improving

the efficiency and reliability of surgical fixation. The inventors are Saddy Rodolfo Garcia,

Jose Ramos, and Kevin Lee Teston.

The Future of Innovation at Zimmer Biomet
Zimmer Biomet's innovation strategy is centered on customer-centric solutions and

diversification into high-growth markets.[11] The company has stated plans to launch over 40

new products in the coming years, with a focus on markets growing at a rate of at least 4%.[11]

This ambitious pipeline will undoubtedly be driven by the dedicated team of scientists and

engineers who are the core of Zimmer Biomet's research and development efforts. The

company's investment in new innovation hubs, such as the one in Warsaw, Poland, further

demonstrates a commitment to fostering collaboration and showcasing its latest technologies

to healthcare professionals.[12]

Logical Relationship of Innovation Drivers at Zimmer
Biomet

Corporate Strategy

R&D Engine

Innovation Output

Growth in High-Growth Markets (>4%)

Internal R&D Teams
(2,100+ Employees)

Customer-Centric Solutions Portfolio Diversification

Mergers & Acquisitions

>40 New Products PlannedAdvanced Implants & Materials

Academic & Clinical Collaborations
(e.g., HSS AI Center)

Robotic Systems (ROSA®)Digital Health (mymobility®)
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Caption: Key drivers of innovation at Zimmer Biomet.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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